Cas no 841211-84-5 (1-(3,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 1-(3,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 841211-84-5
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• CID: 5818623
• PubChem ID: 1088468
• Update Time: 2025-07-17

1-(3,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(3,4-dimethylphenyl)-1,5-dihydro-5-[2-oxo-2-(1-pyrrolidinyl)ethyl]-
• F0679-0466
• 1-(3,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(3,4-dimethylphenyl)-5-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 841211-84-5
• 1-(3,4-dimethylphenyl)-5-(2-oxo-2-pyrrolidin-1-ylethyl)pyrazolo[3,4-d]pyrimidin-4-one
• AKOS000657921
• VU0488667-1

• Inchi： 1S/C19H21N5O2/c1-13-5-6-15(9-14(13)2)24-18-16(10-21-24)19(26)23(12-20-18)11-17(25)22-7-3-4-8-22/h5-6,9-10,12H,3-4,7-8,11H2,1-2H3
• InChI Key： XCBPCGWUZVMNTP-UHFFFAOYSA-N
• SMILES： C1N(CC(=O)N2CCCC2)C(=O)C2C=NN(C3=CC=C(C)C(C)=C3)C=2N=1

Computed Properties

• Exact Mass: 351.16952493g/mol
• Monoisotopic Mass: 351.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 597.5±60.0 °C(Predicted)
• pka: -0.94±0.20(Predicted)

Additional information on 1-(3,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

Comprehensive Overview of 1-(3,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 841211-84-5)

The compound 1-(3,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, identified by its CAS No. 841211-84-5, is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural framework, combining a pyrazolo[3,4-d]pyrimidin-4-one core with a 3,4-dimethylphenyl substituent and a pyrrolidin-1-yl ethyl side chain, positions it as a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential role as a kinase inhibitor, a topic frequently searched in academic and industrial circles due to the growing demand for precision medicine.

In recent years, the scientific community has intensified its focus on small-molecule modulators of cellular signaling pathways, and this compound fits squarely into this trend. Its pyrazolo-pyrimidine scaffold is analogous to those found in several FDA-approved drugs, which has led to increased inquiries about its structure-activity relationships (SAR) and bioavailability. Online searches often include questions like "How does 1-(3,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one compare to other kinase inhibitors?" or "What are the synthetic routes for CAS 841211-84-5?"—highlighting the need for detailed technical discussions.

The compound's pyrrolidin-1-yl moiety is a critical feature, as this group is known to enhance membrane permeability and metabolic stability—a hot topic in drug discovery forums. Computational chemists and medicinal biologists frequently explore its molecular docking potential against proteins like PI3K or mTOR, which are central to cancer and autoimmune disease research. This aligns with trending searches such as "kinase inhibitor pyrazolo[3,4-d]pyrimidin-4-one derivatives" or "optimization of 3,4-dimethylphenyl substituents for drug design."

From a synthetic chemistry perspective, the preparation of CAS 841211-84-5 involves multi-step organic transformations, including palladium-catalyzed cross-coupling and nucleophilic substitution reactions. Laboratories often seek protocols for its purification and characterization, with HPLC and LC-MS being the most cited techniques. The compound's logP and solubility profiles are also common discussion points, reflecting the industry's emphasis on ADME (Absorption, Distribution, Metabolism, Excretion) properties.

Beyond its biochemical relevance, 1-(3,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one exemplifies the convergence of cheminformatics and high-throughput screening. With AI-driven drug discovery gaining traction, queries like "machine learning models for pyrazolo[3,4-d]pyrimidin-4-one bioactivity prediction" have surged. This compound serves as a case study for integrating computational tools with experimental validation—a synergy that dominates contemporary research agendas.

In summary, CAS 841211-84-5 represents a nexus of innovation in medicinal chemistry, addressing both foundational science and applied therapeutics. Its structural complexity and pharmacological potential ensure its place in ongoing discourse, whether in journal publications, patent filings, or online research forums. As the demand for targeted therapies grows, so too will the exploration of this molecule's full capabilities.